(3-Amino-1-phenylpropyl)dimethylamine dihydrobromide
Overview
Description
(3-Amino-1-phenylpropyl)dimethylamine dihydrobromide, also known as (3-APPDB) is an organic compound with a wide range of applications in the field of scientific research. This compound is a white crystalline solid, soluble in water and ethanol, and is used as a reagent in various synthetic reactions. It is also used as a catalyst in biochemical and physiological studies.
Scientific Research Applications
Utility of Enaminonitriles in Heterocyclic Synthesis
Enaminonitriles, closely related to (3-Amino-1-phenylpropyl)dimethylamine dihydrobromide, serve as intermediates in synthesizing various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives. These compounds are synthesized through reactions with malononitrile, acetic anhydride, and carbon disulfide, among others. The study by Fadda et al. outlines the synthesis routes and characterizes the compounds using spectral data and elemental analyses, highlighting the chemical's versatility in creating pharmacologically relevant structures (Fadda et al., 2012).
Applications in Photogeneration of Hydrogen
Homogeneous System for Photogeneration of Hydrogen from Water
The research by Du et al. demonstrates the use of a molecular cobalt catalyst in conjunction with a platinum(II) terpyridyl acetylide chromophore for the photogeneration of hydrogen. The system uses triethanolamine as a sacrificial reducing agent and operates optimally at a specific pH, showcasing a unique application in renewable energy production (Du, Knowles, & Eisenberg, 2008).
Applications in Material Science
Determination of Dimethylaminopropylamine in Alkylaminoamides
Dimethylaminopropylamine (DMPA), structurally related to the chemical , is used as a raw material in the synthesis of aminoamides for the tensioactive industrial area. Prieto-Blanco et al. optimized the derivatization reaction of DMPA and used high-performance liquid chromatography for its determination in aminoamide samples, emphasizing its significance in industrial applications (Prieto-Blanco, López-Mahía, & Rodríguez, 1997).
Applications in Drug Synthesis
Semi–Rational Engineering a Carbonyl Reductase for Enantioselective Reduction
Zhang et al. explored the reduction of compounds structurally similar to this compound for synthesizing intermediates vital in antidepressant production. The study focuses on enhancing enantioselectivity through mutagenesis, demonstrating the compound's role in synthesizing pharmacologically active molecules (Zhang et al., 2015).
properties
IUPAC Name |
N,N-dimethyl-1-phenylpropane-1,3-diamine;dihydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2.2BrH/c1-13(2)11(8-9-12)10-6-4-3-5-7-10;;/h3-7,11H,8-9,12H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQCURSYRCGFTGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CCN)C1=CC=CC=C1.Br.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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